2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine is a cyclopentane derivative featuring a methyl group at the 2-position and an amine substituent linked to a pyridin-3-ylmethyl group.
Properties
Molecular Formula |
C12H18N2 |
|---|---|
Molecular Weight |
190.28 g/mol |
IUPAC Name |
2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine |
InChI |
InChI=1S/C12H18N2/c1-10-4-2-6-12(10)14-9-11-5-3-7-13-8-11/h3,5,7-8,10,12,14H,2,4,6,9H2,1H3 |
InChI Key |
GZIMERIQRBWTSS-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCC1NCC2=CN=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine typically involves the reaction of cyclopentanone with pyridine-3-carboxaldehyde in the presence of a reducing agent. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired amine. Common reducing agents used in this process include sodium borohydride or lithium aluminum hydride.
Industrial Production Methods
On an industrial scale, the production of 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine may involve continuous flow processes to enhance efficiency and yield. Catalytic hydrogenation can also be employed to achieve the reduction step, utilizing catalysts such as palladium on carbon.
Chemical Reactions Analysis
Types of Reactions
2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.
Reduction: Reduction reactions can further modify the amine group or reduce any oxidized forms back to the amine.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.
Substitution: Halogenating agents like N-bromosuccinimide (NBS) can be used for substitution reactions.
Major Products Formed
Oxidation: N-oxides or hydroxylated derivatives.
Reduction: Secondary or tertiary amines.
Substitution: Halogenated pyridine derivatives.
Scientific Research Applications
2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex organic molecules.
Biology: The compound is used in the study of enzyme interactions and as a ligand in binding studies.
Industry: The compound is used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine exerts its effects depends on its specific application. In medicinal chemistry, it may act as an inhibitor or modulator of specific enzymes or receptors. The pyridine ring can interact with active sites of enzymes, while the cyclopentane moiety provides structural stability and specificity.
Comparison with Similar Compounds
Substitution Patterns and Electronic Effects
The pyridin-3-ylmethyl group distinguishes this compound from analogs with alternative aromatic or aliphatic substituents. Key comparisons include:
Key Observations :
- Pyridine Position : The 3-pyridyl group (vs. 2-pyridyl in 3D-RDC51701) may enhance hydrogen bonding with biological targets due to nitrogen accessibility .
- Aromatic vs. Aliphatic Substituents : Benzyl derivatives (e.g., 1094361-26-8) exhibit higher hydrophobicity, which could improve blood-brain barrier penetration but reduce aqueous solubility .
Physicochemical Properties
- Melting Points : Pyrazole derivatives (e.g., 104–107°C) are typically crystalline, while cyclopentane amines (e.g., 2-Chloro-3-cyclopentyl-N-methylpropan-1-amine) are often oils, indicating weaker intermolecular forces in the latter .
- Solubility : The pyridin-3-yl group likely confers moderate polarity, balancing solubility in organic and aqueous phases compared to purely aliphatic analogs.
Biological Activity
2-Methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound's structure can be represented as follows:
Biological Activity Overview
Research indicates that 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine exhibits various biological activities, including:
- Antimicrobial Activity : Studies suggest that derivatives of pyridine compounds often show significant antimicrobial properties against various bacterial and fungal strains.
- Cytotoxicity : The compound has been evaluated for its cytotoxic effects on cancer cell lines, demonstrating potential as an anticancer agent.
Antimicrobial Activity
A study evaluating the antimicrobial properties of similar compounds found that modifications in the pyridine structure can enhance activity. For instance, compounds with a pyridine ring showed minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL against several bacterial strains, indicating strong antibacterial activity .
| Compound | MIC (µg/mL) | Activity Type |
|---|---|---|
| 2-Methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine | TBD | Antibacterial |
| Pyridothienopyrimidine Derivatives | 4–16 | Antibacterial |
| Doxorubicin | 432.10 | Anticancer |
Cytotoxicity Studies
The cytotoxic effects of 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine have been assessed in comparison to established chemotherapeutic agents like doxorubicin. In vitro studies on HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines indicated that certain derivatives exhibited IC50 values significantly lower than those of doxorubicin, suggesting enhanced potency .
| Cell Line | IC50 (µM) | Reference Compound |
|---|---|---|
| HepG2 | TBD | Doxorubicin (432.10) |
| MCF-7 | TBD | Doxorubicin (432.10) |
The proposed mechanism of action for the biological activity of this compound involves interaction with specific cellular targets, potentially including:
- Inhibition of Enzymatic Activity : Similar compounds have shown to inhibit enzymes involved in cancer cell proliferation.
- Disruption of Cell Membrane Integrity : The hydrophobic nature of cyclopentane derivatives may allow them to integrate into cell membranes, disrupting their integrity and leading to cell death.
Case Studies
- Anticancer Properties : A study focusing on pyridine derivatives reported that modifications at the nitrogen position significantly increased cytotoxicity against cancer cell lines, supporting the hypothesis that structural variations in compounds like 2-methyl-N-(pyridin-3-ylmethyl)cyclopentan-1-amine can lead to enhanced therapeutic effects .
- Antimicrobial Efficacy : Another investigation highlighted the effectiveness of pyridine-containing compounds against resistant bacterial strains, emphasizing the need for further exploration into their mechanisms and potential clinical applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
